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Compound of Interest
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Cat. No.: B125958 Get Quote

Cyanomethyl Formate: A Comprehensive
Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanomethyl formate (C₃H₃NO₂) is a reactive organic compound primarily utilized as an

efficient formylating agent in organic synthesis.[1][2] Its ability to introduce a formyl group (-

CHO) under mild conditions makes it a valuable reagent for the protection of amines and the

synthesis of various organic intermediates.[1] This technical guide provides a detailed overview

of the known physical and chemical properties of cyanomethyl formate, experimental

protocols for its synthesis and application, and a discussion of its reactivity.

It is important to note that while formylating agents, in general, play a role in the synthesis of

pharmaceuticals, specific applications of cyanomethyl formate in drug development or its

interaction with biological signaling pathways are not well-documented in publicly available

literature.

Physical and Chemical Properties
Cyanomethyl formate is a colorless to almost colorless liquid.[3][4] A summary of its key

physical and chemical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C₃H₃NO₂ [3][5]

Molecular Weight 85.06 g/mol [3][5]

Appearance
Colorless to Almost colorless

clear liquid
[3][4]

Boiling Point 64 °C at 12 mmHg [4]

Specific Gravity (20/20) 1.19 [4]

Refractive Index (n20/D) 1.41 [4]

Flash Point 82 °C [4]

Purity >98.0% (GC) [3][4]

Synonyms
Formic Acid Cyanomethyl

Ester
[3][4]

CAS Number 150760-95-5 [3]

Note on Spectroscopic Data: Detailed, publicly available experimental ¹H NMR, ¹³C NMR, and

mass spectrometry data for cyanomethyl formate are limited. Researchers are advised to

acquire this data on their own purified samples for full characterization.

Experimental Protocols
Synthesis of Cyanomethyl Formate
A reported method for the synthesis of cyanomethyl formate involves the reaction of

potassium formate with chloroacetonitrile in a suitable solvent.[1]

Materials:

Potassium formate

Chloroacetonitrile

Anhydrous sulfolane
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Procedure:

Suspend potassium formate (0.2 mol) in anhydrous sulfolane (30 mL).

Add chloroacetonitrile (0.2 mol) dropwise to the suspension while stirring.

Heat the reaction mixture and stir until the reaction is complete (monitoring by appropriate

analytical techniques such as TLC or GC is recommended).

Upon completion, the product, cyanomethyl formate, can be isolated and purified by

distillation under reduced pressure.[1]

A visual representation of this workflow is provided in the diagrams section.

General Procedure for N-Formylation of Amines
Cyanomethyl formate is an effective reagent for the formylation of primary and secondary

amines under mild and neutral conditions.[1]

Materials:

Amine substrate

Cyanomethyl formate

(Optional) Imidazole as a catalyst for less reactive amines

Procedure:

Dissolve the amine substrate in a suitable solvent.

Add cyanomethyl formate (typically in slight excess) to the solution at room temperature.

For many aliphatic and aromatic amines, the reaction is exothermic.[1]

Stir the reaction mixture at room temperature until completion. The progress of the reaction

can be monitored by TLC or GC.

For less reactive amines, such as nitroanilines, a catalytic amount of imidazole may be

required, and gentle heating may be necessary.[1]
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Upon completion, the formamide product can be isolated using standard work-up

procedures, often involving washing with water and extraction with an organic solvent,

followed by drying and solvent evaporation.

General Procedure for O-Formylation of Alcohols
The formylation of primary and secondary alcohols using cyanomethyl formate typically

requires a catalyst.[1]

Materials:

Alcohol substrate

Cyanomethyl formate

Imidazole (catalytic amount)

Procedure:

Mix the alcohol substrate with cyanomethyl formate.

Add a catalytic amount of imidazole to the mixture.

Stir the reaction at an appropriate temperature until the starting material is consumed, as

monitored by TLC or GC.

The resulting alkyl formate can be isolated and purified by standard methods such as

distillation or chromatography.[1]

Chemical Reactivity and Applications
The primary chemical reactivity of cyanomethyl formate stems from its nature as an activated

ester of formic acid. The electron-withdrawing cyanomethyl group makes the formyl carbon

susceptible to nucleophilic attack.

Formylating Agent
Cyanomethyl formate serves as a chemoselective formylating reagent.[2] It readily reacts with

nucleophiles such as amines and, under catalytic conditions, alcohols to provide the
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corresponding formamides and formates in moderate to high yields.[1] A key advantage of this

reagent is that the reactions can often be performed under mild and neutral conditions.[1] In the

case of molecules with multiple functional groups, such as ethanolamine, cyanomethyl
formate has been shown to selectively N-formylate the amino group.[1]

A diagram illustrating the general mechanism of formylation is provided below.
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Caption: Synthesis Workflow of Cyanomethyl Formate.
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Caption: General Formylation Mechanism.

Safety Information
Cyanomethyl formate is a chemical that should be handled with care in a laboratory setting. It

is harmful if swallowed, in contact with skin, or if inhaled.[4] It can also cause skin and serious

eye irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated fume hood.

Conclusion
Cyanomethyl formate is a valuable and efficient reagent for the formylation of amines and

alcohols. Its ease of synthesis and the mild conditions required for its reactions make it a useful

tool in organic synthesis. While its direct application in drug development and interactions with

specific biological pathways have not been extensively reported, its role in the synthesis of

formylated compounds, which are important motifs in many biologically active molecules, is

significant. Further research into the broader applications and biological relevance of

cyanomethyl formate may reveal new opportunities for this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b125958#what-are-the-physical-and-chemical-
properties-of-cyanomethyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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